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Compound of Interest

Compound Name: GSK2837808A

Cat. No.: B607809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lactate dehydrogenase A (LDHA) inhibitor,

GSK2837808A, with other commercially available alternatives. The information presented is

supported by published experimental data to assist researchers in making informed decisions

for their studies.

Comparative Analysis of IC50 Values
GSK2837808A is a potent and selective inhibitor of LDHA, a key enzyme in the metabolic

pathway of aerobic glycolysis, often referred to as the Warburg effect, which is a hallmark of

many cancer cells.[1][2] The half-maximal inhibitory concentration (IC50) is a critical measure

of a drug's potency. The table below summarizes the reported IC50 values for GSK2837808A
and several alternative LDHA inhibitors against their primary targets.
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Compound Target(s) IC50 Value(s) Reference(s)

GSK2837808A hLDHA 2.6 nM [3][4]

hLDHB 43 nM [3][4]

FX-11 LDHA 23.3 µM (HeLa cells) [5]

(R)-GNE-140 LDHA 3 nM [5]

LDHB 5 nM [5]

AZ-33 LDHA 0.5 µM [5]

Galloflavin
Lactate

Dehydrogenase
- [5]

Note: hLDHA refers to human lactate dehydrogenase A, and hLDHB refers to human lactate

dehydrogenase B. Lower IC50 values indicate higher potency.

Mechanism of Action and Signaling Pathway
GSK2837808A functions as a potent, selective, and NADH-competitive inhibitor of LDHA.[6] By

inhibiting LDHA, GSK2837808A disrupts the conversion of pyruvate to lactate, a crucial step

for regenerating NAD+ required to sustain high rates of glycolysis.[1][2] This inhibition leads to

a reduction in lactate production, a decrease in glucose uptake, and an enhancement of

mitochondrial oxygen consumption in cancer cells. Ultimately, this can inhibit cancer cell

proliferation and induce apoptosis.[4]

The signaling pathway impacted by GSK2837808A is central to cancer metabolism. The

diagram below illustrates the simplified workflow of aerobic glycolysis and the point of

intervention for LDHA inhibitors.
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Caption: Inhibition of Lactate Dehydrogenase A (LDHA) by GSK2837808A in the aerobic

glycolysis pathway.

Experimental Protocol: Determination of IC50 via
Lactate Production Assay
This protocol outlines a method to independently verify the IC50 value of GSK2837808A by

measuring its effect on lactate production in a cancer cell line.

1. Cell Culture and Seeding:

Culture a suitable cancer cell line (e.g., Snu398 hepatocellular carcinoma or MDA-MB-453
breast cancer cells) in appropriate media and conditions.[4]
Seed the cells into 96-well plates at a predetermined density and allow them to adhere
overnight.[7]

2. Compound Preparation and Treatment:

Prepare a stock solution of GSK2837808A in DMSO.[4]
Create a serial dilution of GSK2837808A in the cell culture medium to achieve a range of
final concentrations (e.g., from 1 nM to 10 µM). Include a DMSO-only vehicle control.
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Remove the overnight culture medium from the cells and replace it with the medium
containing the different concentrations of GSK2837808A or vehicle control.

3. Incubation:

Incubate the cells for a defined period (e.g., 2 to 6 hours) under standard cell culture
conditions (37°C, 5% CO2).[4]

4. Sample Collection and Lactate Measurement:

After incubation, collect the cell culture supernatant from each well.
Measure the lactate concentration in the supernatant. This can be performed using a
biochemistry analyzer with a lactate oxidase probe or a commercially available lactate assay
kit.[4]

5. Data Analysis:

Normalize the lactate production in each treated well to the vehicle control.
Plot the percentage of lactate production inhibition against the logarithm of the
GSK2837808A concentration.
Determine the IC50 value by fitting the data to a four-parameter logistic curve.

The following diagram illustrates the experimental workflow for determining the IC50 value.
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Caption: Experimental workflow for the determination of GSK2837808A's IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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